1-Methylimidazole hexafluorophosphate

• Molecular Formula: C4H7F6N2P
• Molecular Weight: 228.08 g/mol
• IUPAC Name: 3-methyl-1H-imidazol-3-ium;hexafluorophosphate
• InChI: InChI=1S/C4H6N2.F6P/c1-6-3-2-5-4-6;1-7(2,3,4,5)6/h2-4H,1H3;/q;-1/p+1
• InChI Key: DBAKMAOIAORJHJ-UHFFFAOYSA-O
• Canonical SMILES: C[N+]1=CNC=C1.F[P-](F)(F)(F)(F)F

Description

1-Methyl-1H-imidazol-3-ium Hexafluorophosphate is a chemical compound with the molecular formula C₄H₇F₆N₂P. It is known for its unique properties and applications in various scientific fields. This compound is typically found as a white to light yellow powder or crystal and is highly soluble in polar solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methyl-1H-imidazol-3-ium Hexafluorophosphate can be synthesized through the reaction of 1-methylimidazole with hexafluorophosphoric acid. The reaction is typically carried out under inert gas conditions to prevent moisture and air from affecting the product .

Industrial Production Methods: In industrial settings, the production of 1-Methyl-1H-imidazol-3-ium Hexafluorophosphate involves large-scale reactions under controlled environments. The process includes the purification of the product through techniques such as recrystallization and chromatography to achieve high purity levels .

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-1H-imidazol-3-ium Hexafluorophosphate undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the hexafluorophosphate anion is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be involved in redox reactions, although specific conditions and reagents are required.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include halides and other nucleophiles. The reactions are typically carried out in polar solvents under mild conditions.

Redox Reactions: Specific oxidizing or reducing agents are used depending on the desired transformation.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various imidazolium salts, while redox reactions can produce different oxidation states of the compound .

Scientific Research Applications

1-Methyl-1H-imidazol-3-ium Hexafluorophosphate has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst and reagent in organic synthesis, facilitating various chemical transformations.

Biology: The compound is employed in biochemical studies to investigate enzyme mechanisms and protein interactions.

Medicine: Research explores its potential as a pharmaceutical intermediate and its role in drug delivery systems.

Industry: It is utilized in the production of advanced materials, including ionic liquids and electrolytes for batteries.

Mechanism of Action

The mechanism by which 1-Methyl-1H-imidazol-3-ium Hexafluorophosphate exerts its effects involves interactions with molecular targets such as enzymes and proteins. The compound can modulate enzymatic activity and influence biochemical pathways, making it valuable in various research applications .

Comparison with Similar Compounds

1-Ethyl-3-methylimidazolium Hexafluorophosphate: Similar in structure but with an ethyl group instead of a methyl group, used in similar applications.

1-Butyl-3-methylimidazolium Hexafluorophosphate: Contains a butyl group, known for its use in ionic liquids and electrochemical applications.

Uniqueness: 1-Methyl-1H-imidazol-3-ium Hexafluorophosphate is unique due to its specific molecular structure, which imparts distinct properties such as high solubility in polar solvents and stability under various conditions. These characteristics make it particularly useful in specialized research and industrial applications .